benzyl 3-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate

• IUPAC Name: benzyl 3-methyl-2,5-dihydropyrrole-1-carboxylate
• InChI: InChI=1S/C13H15NO2/c1-11-7-8-14(9-11)13(15)16-10-12-5-3-2-4-6-12/h2-7H,8-10H2,1H3
• InChI Key: MEVSPVJYDCABBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C13H15NO2
• Molecular Weight: 217.26 g/mol

Description

Benzyl 3-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate is a useful research compound. Its molecular formula is C13H15NO2 and its molecular weight is 217.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of benzyl allyl(2-methylallyl)carbamate (20.2 g, 82 mmol) in dichloromethane (500 mL) was purged with argon for 5 min. Grubbs I catalyst (1.694 g, 2.059 mmol) was added and the resulting purple solution was warmed to a gentle reflux under argon for 24 h. The mixture was concentrated and purified by silica gel chromatography, eluting with 0-20% ethyl acetate in hexanes, to give benzyl 3-methyl-2,5-dihydro-1H-pyrrole-1-carboxylate (16.2 g, 91% yield). 1H NMR (400 MHz, chloroform-d) δ ppm 7.65-7.28 (m, 5H), 5.69-5.27 (m, 2H), 4.30-3.91 (m, 5H), 1.84-1.68 (m, 3H); MS (ES+) m/z: 218.2 (M+H).